Cas no 24967-93-9 (Chondroitin 4-sulfate)

• Product Name: Chondroitin 4-sulfate
• CAS No: 24967-93-9
• MF: C₁₃H₂₁NO₁₅S
• MW: 463.368
• CID: 52602
• PubChem ID: 21873177
• Update Time: 2024-10-30

Chondroitin 4-sulfate Chemical and Physical Properties

Names and Identifiers

• Chondroitin 4-sulfate
• SODIUM CHONDROITIN SULFATE
• chondroitin,4-(hydrogensulfate)
• chondroitin-4-sulfuricacid
• chondroitinasulfate
• chondroitinsulfatetypea
• chondroitinsulfuricacida
• chondroitinsulfuricacids,typea
• chondroitinsulfuricacidtypea
• (2S,3S,4S,5R,6R)-6-{[(2R,3R,4R,5R,6R)-3-Acetamido-2,5-dihydroxy-6 -(sulfooxy)tetrahydro-2H-pyran-4-yl]oxy}-3,4,5-trihydroxytetrahyd ro-2H-pyran-2-carboxylic acid (non-preferred name)
• 2-[(R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-hexadecahydrocyclopenta[a]phenanthren-17-yl)pentanoylamino]ethanesulfonic acid
• Chondroitin sulfate A
• FT-0623775
• Chondroitin sulfate
• AKOS040750265
• FT-0623779
• Chondroitinsulfatesodiumsaltfromsharkcartilage
• Chondroitin sulfate sodium salt from shark cartilage
• FT-0776787
• NCGC00181291-01
• 9007-28-7
• LS-14244
• FT-0623774
• 6-(3-acetamido-2,5-dihydroxy-6-sulfooxyoxan-4-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Chondroitin, 4-(hydrogen sulfate), sodium salt
• Chondroitin4-sulfate
• ChondroitinSulphateA
• CSAChondroitin-4-sulfate
• CHONDROITIN SULFATE A ORAL (FROM BEEF TRACHEA)
• CHONDROITIN SULFATE A SODIUM SALT(RG)
• Chondroitin sulfate sodium salt (bovine)
• Chondroitine sulfate
• Colistin sulfate, PolyMyxin E

• Inchi： InChI=1S/C13H21NO15S/c1-2(15)14-3-8(7(19)13(28-11(3)22)29-30(23,24)25)26-12-6(18)4(16)5(17)9(27-12)10(20)21/h3-9,11-13,16-19,22H,1H3,(H,14,15)(H,20,21)(H,23,24,25)/t3-,4+,5+,6-,7-,8-,9+,11-,12-,13-/m1/s1
• InChI Key： KXKPYJOVDUMHGS-OSRGNVMNSA-N
• SMILES： S(=O)(=O)(O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@H](O)O1)N([H])C(C)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)O

Computed Properties

• Exact Mass: 463.06319014g/mol
• Monoisotopic Mass: 463.06319014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -4.8
• Topological Polar Surface Area: 259

Experimental Properties

• Color/Form: White powder
• Solubility: H2O: 0.1 g/mL, slightly hazy, faintly yellow
• PSA: 270.71000
• LogP: -3.45540
• Specific Rotation: D -28 to -32°
• Solubility: It is easily soluble in water to form a solution with high viscosity, but insoluble in organic solvents such as ethanol, acetic acid, acetone and diethyl ether

Chondroitin 4-sulfate Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glucuronides